Cas no 67974-07-6 (4-nitro-1H-Pyrrole-2-carboxylic acid 1,1-dimethylethyl ester)
67974-07-6 structure
Product Name:4-nitro-1H-Pyrrole-2-carboxylic acid 1,1-dimethylethyl ester
CAS No:67974-07-6
MF:C9H12N2O4
MW:212.202582359314
CID:1115906
PubChem ID:11138412
Update Time:2025-04-20
4-nitro-1H-Pyrrole-2-carboxylic acid 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-nitro-1H-Pyrrole-2-carboxylic acid 1,1-dimethylethyl ester
- tert-butyl 4-nitro-1H-pyrrole-2-carboxylate
- 67974-07-6
- 1H-Pyrrole-2-carboxylic acid, 4-nitro-, 1,1-dimethylethyl ester
- AKOS013211424
- DTXSID40456608
- SCHEMBL1185764
-
- Inchi: 1S/C9H12N2O4/c1-9(2,3)15-8(12)7-4-6(5-10-7)11(13)14/h4-5,10H,1-3H3
- InChI Key: FSDUZMGMASTQQA-UHFFFAOYSA-N
- SMILES: O(C(C1=CC(=CN1)[N+](=O)[O-])=O)C(C)(C)C
Computed Properties
- Exact Mass: 212.07976
- Monoisotopic Mass: 212.07970687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 87.9Ų
Experimental Properties
- PSA: 85.23
4-nitro-1H-Pyrrole-2-carboxylic acid 1,1-dimethylethyl ester Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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